Cas no 1426073-18-8 (3-Bromo-6-fluoro-2-methoxybenzonitrile)

• Product Name: 3-Bromo-6-fluoro-2-methoxybenzonitrile
• CAS No: 1426073-18-8
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• MDL: MFCD28142634
• CID: 4699617
• Update Time: 2023-08-14

3-Bromo-6-fluoro-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-fluoro-2-methoxybenzonitrile
• Benzonitrile, 3-bromo-6-fluoro-2-methoxy-
• OZUSRRAXOTZOSM-UHFFFAOYSA-N
• 3-Bromo-6-fluoro-2-methoxybenzonitrile

• MDL： MFCD28142634
• Inchi： 1S/C8H5BrFNO/c1-12-8-5(4-11)7(10)3-2-6(8)9/h2-3H,1H3
• InChI Key： OZUSRRAXOTZOSM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 33